![molecular formula C21H25NO5 B215672 3,3-dimethyl-2-oxobutyl 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzoate](/img/structure/B215672.png)
3,3-dimethyl-2-oxobutyl 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzoate
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Overview
Description
3,3-dimethyl-2-oxobutyl 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzoate is a chemical compound used in scientific research for its potential therapeutic properties. This compound is a derivative of benzoic acid and isoindoline, and it has been synthesized using various methods. The purpose of
Mechanism of Action
The mechanism of action of 3,3-dimethyl-2-oxobutyl 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzoate is not fully understood. However, some studies have suggested that the compound may act by inhibiting the activity of enzymes involved in cell proliferation and survival. Additionally, the compound may induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, the compound has been found to inhibit the activity of certain enzymes involved in cell proliferation and survival. Additionally, the compound has been shown to induce apoptosis in cancer cells by activating certain signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 3,3-dimethyl-2-oxobutyl 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzoate in lab experiments is that it has been shown to inhibit the growth of cancer cells. This makes it a potentially useful compound for developing new cancer treatments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on 3,3-dimethyl-2-oxobutyl 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzoate. One area of research could focus on elucidating the compound's mechanism of action to better understand how it inhibits the growth of cancer cells. Additionally, future research could explore the potential of this compound as a therapeutic agent for other types of cancer. Finally, researchers could investigate the use of this compound in combination with other cancer treatments to enhance their efficacy.
Synthesis Methods
There are several methods available for synthesizing 3,3-dimethyl-2-oxobutyl 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzoate. One of the most commonly used methods involves the reaction of 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzoic acid with 3,3-dimethyl-2-oxobutyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound as a white solid.
Scientific Research Applications
3,3-dimethyl-2-oxobutyl 2-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzoate has been studied for its potential therapeutic properties in various scientific research studies. One area of research has focused on the compound's ability to inhibit the growth of cancer cells. In one study, the compound was found to inhibit the growth of prostate cancer cells in vitro by inducing apoptosis and inhibiting cell proliferation.
properties
Molecular Formula |
C21H25NO5 |
---|---|
Molecular Weight |
371.4 g/mol |
IUPAC Name |
(3,3-dimethyl-2-oxobutyl) 2-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)benzoate |
InChI |
InChI=1S/C21H25NO5/c1-21(2,3)17(23)12-27-20(26)15-10-6-7-11-16(15)22-18(24)13-8-4-5-9-14(13)19(22)25/h6-7,10-11,13-14H,4-5,8-9,12H2,1-3H3 |
InChI Key |
GMUKVQQBHBCVRE-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C(=O)COC(=O)C1=CC=CC=C1N2C(=O)C3CCCCC3C2=O |
Canonical SMILES |
CC(C)(C)C(=O)COC(=O)C1=CC=CC=C1N2C(=O)C3CCCCC3C2=O |
Origin of Product |
United States |
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